Cas no 2418693-93-1 (2-{3-(2-methoxy-2-oxoethyl)-4-methyl-5-(methylamino)phenylmethoxy}acetic acid)

2-{3-(2-Methoxy-2-oxoethyl)-4-methyl-5-(methylamino)phenylmethoxy}acetic acid is a specialized organic compound featuring a phenylmethoxyacetic acid backbone with methoxycarbonyl and methylamino functional groups. Its molecular structure, incorporating both polar and hydrophobic moieties, makes it suitable for applications in medicinal chemistry and pharmaceutical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of the methoxy and methylamino groups enhances its reactivity and potential for further derivatization. This compound is characterized by its stability under standard conditions and precise synthetic utility, offering researchers a versatile building block for developing targeted therapeutic agents or studying structure-activity relationships.

2-{3-(2-methoxy-2-oxoethyl)-4-methyl-5-(methylamino)phenylmethoxy}acetic acid structure

2418693-93-1 structure

Product Name:2-{3-(2-methoxy-2-oxoethyl)-4-methyl-5-(methylamino)phenylmethoxy}acetic acid

CAS No:2418693-93-1

MF:C₁₄H₁₉NO₅

MW:281.304364442825

CID:5677573

PubChem ID:165769275

Update Time:2025-06-10

2-{3-(2-methoxy-2-oxoethyl)-4-methyl-5-(methylamino)phenylmethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-{[3-(2-methoxy-2-oxoethyl)-4-methyl-5-(methylamino)phenyl]methoxy}acetic acid
- 2418693-93-1
- EN300-26627230
- 2-{3-(2-methoxy-2-oxoethyl)-4-methyl-5-(methylamino)phenylmethoxy}acetic acid
- Inchi： 1S/C14H19NO5/c1-9-11(6-14(18)19-3)4-10(5-12(9)15-2)7-20-8-13(16)17/h4-5,15H,6-8H2,1-3H3,(H,16,17)
- InChI Key： MGGHZMCFJHAMOH-UHFFFAOYSA-N
- SMILES： O(CC(=O)O)CC1C=C(C(C)=C(CC(=O)OC)C=1)NC

Computed Properties

Exact Mass: 281.12632271g/mol
Monoisotopic Mass: 281.12632271g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 8
Complexity: 334
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 84.9Å²

2-{3-(2-methoxy-2-oxoethyl)-4-methyl-5-(methylamino)phenylmethoxy}acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26627230-1g	2-{[3-(2-methoxy-2-oxoethyl)-4-methyl-5-(methylamino)phenyl]methoxy}acetic acid	2418693-93-1		1g	$0.0	2023-09-12
Enamine	EN300-26627230-1.0g	2-{[3-(2-methoxy-2-oxoethyl)-4-methyl-5-(methylamino)phenyl]methoxy}acetic acid	2418693-93-1	95.0%	1.0g	$0.0	2025-03-20

2-{3-(2-methoxy-2-oxoethyl)-4-methyl-5-(methylamino)phenylmethoxy}acetic acid Related Literature

Additional information on 2-{3-(2-methoxy-2-oxoethyl)-4-methyl-5-(methylamino)phenylmethoxy}acetic acid

Introduction to 2-{3-(2-methoxy-2-oxoethyl)-4-methyl-5-(methylamino)phenylmethoxy}acetic acid (CAS No. 2418693-93-1)

2-{3-(2-methoxy-2-oxoethyl)-4-methyl-5-(methylamino)phenylmethoxy}acetic acid (CAS No. 2418693-93-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of substituted phenylmethoxyacetic acids and has been the subject of extensive research for its unique pharmacological properties.

The chemical structure of 2-{3-(2-methoxy-2-oxoethyl)-4-methyl-5-(methylamino)phenylmethoxy}acetic acid is characterized by a phenyl ring substituted with a methoxy, methyl, and methylamino group, linked to an acetic acid moiety through a methoxy bridge. This intricate structure confers the compound with specific biological activities, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 2-{3-(2-methoxy-2-oxoethyl)-4-methyl-5-(methylamino)phenylmethoxy}acetic acid in the treatment of inflammatory diseases. In vitro and in vivo experiments have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This anti-inflammatory activity is attributed to its interaction with specific cellular pathways, including the NF-κB signaling pathway.

In addition to its anti-inflammatory properties, 2-{3-(2-methoxy-2-oxoethyl)-4-methyl-5-(methylamino)phenylmethoxy}acetic acid has shown promise in neuroprotective applications. Research conducted on animal models of neurodegenerative diseases has indicated that this compound can reduce oxidative stress and protect neuronal cells from apoptosis. These findings suggest that it may be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-{3-(2-methoxy-2-oxoethyl)-4-methyl-5-(methylamino)phenylmethoxy}acetic acid has also been extensively studied. Preclinical data indicate that it exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, its metabolic stability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{3-(2-methoxy-2-oxoethyl)-4-methyl-5-(methylamino)phenylmethoxy}acetic acid in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 2-{3-(2-methoxy-2-oxoethyl)-4-methyl-5-(methylamino)phenylmethoxy}acetic acid (CAS No. 2418693-93-1) represents a significant advancement in the development of novel therapeutic agents. Its unique chemical structure and multifaceted biological activities make it a promising candidate for treating a range of inflammatory and neurodegenerative diseases. Ongoing research and clinical trials will further elucidate its potential as a safe and effective treatment option.